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Introduction

This application note provides a detailed protocol for the laboratory-scale generation of
elemental bromine (Brz2) through the reaction of sodium bromate (NaBrOs) with a bromide salt
in an acidic medium. This method is a common and effective way to produce bromine for
various research and development applications, including its use as a brominating agent in
organic synthesis. The reaction proceeds via the comproportionation of bromate (oxidation
state +5) and bromide (oxidation state -1) to form bromine (oxidation state 0).

Core Reaction:

The fundamental chemical transformation is the acid-catalyzed reaction between sodium
bromate and a bromide salt, typically sodium bromide (NaBr) or potassium bromide (KBr).[1]
The overall balanced chemical equation using sodium bromide and sulfuric acid is:

5NaBr(aq) + NaBrOs(aq) + 3H2S0a(aq) — 3Brz(g, I) + 3Na=2S0a4(aq) + 3H20()

Safety Precautions
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Extreme caution must be exercised during this procedure. Bromine is a highly toxic, corrosive,
and volatile substance.

» Engineering Controls: All work must be conducted in a certified chemical fume hood with
adequate ventilation.[2] The sash should be kept as low as possible.

» Personal Protective Equipment (PPE):

o

Eye Protection: Chemical splash goggles and a face shield are mandatory.[2][3]

o Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., fluorinated rubber or
neoprene).[2] Nitrile gloves offer minimal protection and should be changed immediately
upon contact.[4]

o Body Protection: A lab coat, closed-toe shoes, and long pants are required.[2] A chemical-
resistant apron is also recommended.

o Respiratory Protection: In case of a spill or inadequate ventilation, a respirator with an
appropriate cartridge for acid gases and halogens is necessary.[2]

e Spill and Emergency Procedures:

o A neutralizing agent, such as a 5-10% solution of sodium thiosulfate (Na=S203), should be
readily available to neutralize any spills.[4]

o An emergency eyewash station and safety shower must be immediately accessible.

o Familiarize yourself with the appropriate first aid measures for bromine exposure, which
include immediate flushing of the affected area with copious amounts of water for at least
15-30 minutes and seeking immediate medical attention.[2][3]

Experimental Protocol
This protocol details the generation of bromine from sodium bromate and sodium bromide.

Materials and Equipment:

e Sodium bromate (NaBrOs)
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e Sodium bromide (NaBr)

e Concentrated sulfuric acid (H2SOa4, 98%)

« Distilled water

* Ice bath

e Three-neck round-bottom flask

e Dropping funnel (addition funnel)

o Condenser (with cooling water supply)

o Gas outlet adapter/bubbler

o Heating mantle with a magnetic stirrer and stir bar
e Collection flask (receiving flask)

e Glassware and tubing resistant to bromine (e.g., borosilicate glass, Teflon).[2]
Procedure:

e Apparatus Setup:

o Assemble the reaction apparatus in a chemical fume hood as illustrated in the workflow
diagram below.

o Place a 250 mL three-neck round-bottom flask in a heating mantle on a magnetic stirrer.
o Fit a dropping funnel into the central neck of the flask.

o Attach a condenser to one of the side necks and ensure cooling water is flowing (in at the
bottom, out at the top).

o Connect the top of the condenser to a gas outlet that directs any vapor to a scrubber
containing sodium thiosulfate solution.
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o The third neck can be stoppered.

o Place a collection flask at the end of the condenser, cooled in an ice bath, to collect the
liquid bromine.

o Reagent Preparation:

o In the three-neck flask, dissolve sodium bromide (NaBr) and sodium bromate (NaBrOs) in
distilled water. Refer to Table 1 for specific quantities.

o Slowly and carefully prepare a dilute solution of sulfuric acid by adding concentrated
sulfuric acid to cold distilled water in a separate beaker. Always add acid to water, never
the reverse. Allow the solution to cool to room temperature.

e Reaction Execution:
o Begin stirring the solution of sodium bromide and sodium bromate in the reaction flask.

o Slowly add the cooled, dilute sulfuric acid from the dropping funnel to the reaction mixture
over a period of 30-60 minutes.[5] The addition should be dropwise.

o An exothermic reaction will occur, and the solution will turn a reddish-brown color as
bromine is formed.[5] Vapors of bromine will be visible.[1]

o After the addition of the acid is complete, gently heat the mixture using the heating mantle
to distill the bromine. The boiling point of bromine is 58.8 °C.

o The bromine vapor will pass through the condenser and collect as a dense, reddish-brown
liquid in the cooled receiving flask.[1]

e Product Collection and Storage:
o Continue the distillation until no more bromine is collected.

o The collected liquid bromine may contain some water. It can be dried by separating the
lower bromine layer from the upper aqueous layer using a separatory funnel and then
treating it with a small amount of concentrated sulfuric acid.
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o Store the purified bromine in a tightly sealed, glass-stoppered bottle in a cool, dark, and
well-ventilated area, away from combustible materials.[2]

Data Presentation

Table 1. Reagent Quantities and Expected Yield

Molar Mass Volume
Reagent Moles (mol) Mass (g) Notes
(g/mol) (mL)
Sodium N
Limiting
Bromate 150.89 0.1 15.09 -
reagent
(NaBrOs)
Sodium 5:1 molar
Bromide 102.89 0.5 51.45 - ratio to
(NaBr) NaBrOs
Sulfuric Acid Added as a
98.08 0.3 29.42 ~16 ) )
(H2S04) dilute solution
Distilled For dissolving
18.02 - - 100
Water salts
Product
. Theoretical
Bromine (Brz) 159.81 0.3 47.94 ~15.3 -
ie

Note: The actual yield will be lower than the theoretical yield due to experimental losses.

Visualization
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Workflow for Bromine Generation

Apparatus Setup

Reagent Preparation (3-Neck Flask, Condenser)

Dissolve NaBr and NaBrOs
in Water in Flask

Slowly Add H2SOa4
via Dropping Funnel

Stir and Gently Heat
(Formation of Brz2)

Distill Bromine
(B.P. 58.8 °C)

Collect Liquid Br2
in Ice-Cooled Flask

Purify and Dry
(Separatory Funnel)

Store Safely
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Caption: Experimental workflow for generating bromine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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